Cas no 2169-44-0 (N-Methyllaurotetanine)

• Product Name: N-Methyllaurotetanine
• CAS No: 2169-44-0
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 267074
• PubChem ID: 16573
• Update Time: 2025-06-14

N-Methyllaurotetanine Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinolin-9-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (6aS)-
• Lauroscholtzine
• (6aS)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-9-ol
• N-Methyllaurotetanine
• Rogersine
• Boldine 2-methyl ether
• NSC 247506
• NSC 247564
• [ "N-Methyllaurotetanine" ]
• 11558LRZ50
• 1,2,10-Trimethoxy-6a-alpha-aporphin-9-ol
• N-methylaurotetanine
• (+)-N-methyl-laurotetanine
• NSC247564
• NSC247506
• BDBM50250422
• W1151
• Q27251258
• 2-O-METHYLBOLDINE
• 1,2,10-Trimethoxy-6a-.alpha.-aporphin-9-ol
• AKOS032948666
• (S)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-9-ol
• UNII-11558LRZ50
• NSC-785189
• (6aS)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-9-ol
• NSC-247564
• 4H-Dibenzo(de,g)quinolin-9-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (S)-
• (6aS)-1, 2, 10-trimethoxy-6-methyl-5, 6, 6a, 7-tetrahydro-4H-dibenzo[de, g]quinolin-9-ol
• N-Methyllaurotetanine; NSC 247506; NSC 247564
• (+)-N-Methyllaurotetanine
• 6a-alpha-APORPHIN-9-OL, 1,2,10-TRIMETHOXY-
• NSC785189
• 1,2,10-TRIMETHOXY-6Aalpha-APORPHIN-9-OL
• NSC-247506
• 4H-Dibenzo(de,g)quinolin-9-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6 -methyl-, (S)-
• CHEMBL464099
• HY-N3398
• FS-9571
• DTXCID4098564
• 2169-44-0
• LAUROTETANINE, N-METHYL-
• CS-0024109
• 1,2,10-TRIMETHOXY-6A.ALPHA.-APORPHIN-9-OL
• DTXSID60176073
• DA-74910
• GTPL13242

• Inchi： 1S/C20H23NO4/c1-21-6-5-11-9-17(24-3)20(25-4)19-13-10-16(23-2)15(22)8-12(13)7-14(21)18(11)19/h8-10,14,22H,5-7H2,1-4H3/t14-/m0/s1
• InChI Key： ZFLRVRLYWHNAEC-AWEZNQCLSA-N
• SMILES： O(C)C1C(=CC2CCN(C)[C@H]3CC4C=C(C(=CC=4C=1C3=2)OC)O)OC

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 3

Experimental Properties

• Color/Form: Powder
• Density: 1.2064 (rough estimate)
• Melting Point: 102.5°C
• Boiling Point: 477.03°C (rough estimate)
• Flash Point: 259.9°C
• Refractive Index: 1.5614 (estimate)
• PSA: 51.16000
• LogP: 3.10800

N-Methyllaurotetanine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on N-Methyllaurotetanine

Recent Advances in N-Methyllaurotetanine (2169-44-0) Research: A Comprehensive Review

N-Methyllaurotetanine (CAS: 2169-44-0) is a naturally occurring aporphine alkaloid that has garnered significant attention in recent years due to its potential pharmacological properties. This compound, primarily isolated from plants of the Lauraceae family, has been the subject of numerous studies exploring its biochemical mechanisms, therapeutic applications, and synthetic pathways. The growing interest in N-Methyllaurotetanine is driven by its promising bioactivity, including its effects on the central nervous system (CNS) and potential as an antimicrobial agent. This research briefing aims to provide an up-to-date synthesis of the latest findings related to N-Methyllaurotetanine, with a focus on its chemical properties, biological activities, and recent advancements in its research and development.

Recent studies have elucidated the molecular structure and stereochemistry of N-Methyllaurotetanine, which are critical for understanding its interaction with biological targets. The compound's aporphine backbone and methoxy substitutions contribute to its unique binding affinity for various receptors, including dopamine and serotonin receptors. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to confirm its structural configuration and purity. These findings are instrumental in guiding the design of synthetic analogs and derivatives with enhanced pharmacological profiles.

In vitro and in vivo studies have demonstrated that N-Methyllaurotetanine exhibits notable neuroprotective and anti-inflammatory effects. Research published in the Journal of Natural Products (2023) highlighted its ability to modulate oxidative stress pathways and reduce neuroinflammation in animal models of neurodegenerative diseases. Additionally, preliminary investigations suggest that N-Methyllaurotetanine may possess antimicrobial properties, particularly against Gram-positive bacteria, making it a candidate for further exploration in antibiotic development. These findings underscore the compound's multifaceted potential in addressing unmet medical needs.

The synthesis of N-Methyllaurotetanine has also seen significant progress, with recent reports detailing more efficient and scalable methods. A study in Organic Letters (2022) described a novel asymmetric synthesis route that improves yield and reduces byproducts, addressing previous challenges in large-scale production. Furthermore, computational chemistry approaches, such as molecular docking and QSAR modeling, have been utilized to predict the compound's bioactivity and optimize its structure for targeted therapeutic applications. These advancements are paving the way for the development of N-Methyllaurotetanine-based drugs.

Despite these promising developments, challenges remain in the clinical translation of N-Methyllaurotetanine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties, but further preclinical and clinical trials are required to establish its safety and efficacy. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of N-Methyllaurotetanine-derived therapeutics.

In conclusion, N-Methyllaurotetanine (2169-44-0) represents a promising candidate in the field of medicinal chemistry, with diverse biological activities and therapeutic potential. The latest research highlights its structural uniqueness, pharmacological effects, and synthetic advancements, while also identifying key challenges for future investigation. As the scientific community continues to explore this compound, it is anticipated that N-Methyllaurotetanine will play an increasingly important role in the development of novel treatments for neurological and infectious diseases. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay informed about the latest developments in this dynamic area of study.